Cas no 898766-70-6 ( )

  structure
  structure
Product Name: 
CAS No:898766-70-6
MF:C12H13FO3
MW:224.228227376938
CID:872522
PubChem ID:24726966
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,2-DIMETHYL-4-(3-FLUOROPHENYL)-4-OXOBUTYRIC ACID
    • 4-(3-fluorophenyl)-2,2-dimethyl-4-oxobutanoic acid
    • 898766-70-6
    • AKOS016022442
    • MFCD01320135
    • 2,2-DIMETHYL-4-(3-FLUOROPHENYL)-4-OXOBUTYRICACID
    • DTXSID60645350
    •  
    • MDL： MFCD01320135
    • Inchi： 1S/C12H13FO3/c1-12(2,11(15)16)7-10(14)8-4-3-5-9(13)6-8/h3-6H,7H2,1-2H3,(H,15,16)
    • InChI Key： UHAIYWHYNNTGTL-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)C(CC(C(=O)O)(C)C)=O

Computed Properties

  • Exact Mass: 224.08500
  • Monoisotopic Mass: 224.08487243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 2.50930

  Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

  Pricemore >>

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4-(3-Fluorophenyl)-2,2-dimethyl-4-oxobutanoic acid
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